Cas no 80308-80-1 (4-Bromo-1-vinyl-1H-pyrazole)

• Product Name: 4-Bromo-1-vinyl-1H-pyrazole
• CAS No: 80308-80-1
• MF: C₅H₅BrN₂
• MW: 173.010599851608
• MDL: MFCD02823967
• CID: 705893
• PubChem ID: 13498184
• Update Time: 2025-04-19

4-Bromo-1-vinyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-vinyl-1H-pyrazole
• 1H-Pyrazole, 4-bromo-1-ethenyl-
• 4-bromo-1-ethenylpyrazole
• 4-bromo-1-vinyl-1H-pyrazole(SALTDATA: FREE)
• 1H-Pyrazole,4-bromo-1-ethenyl
• 1-vinyl-4-bromopyrazole
• 4-bromo-1-vinylpyrazole
• SY333223
• SCHEMBL23275497
• CS-0235773
• DTXSID70542260
• MFCD02823967
• AKOS006281418
• FT-0742839
• InChI=1/C5H5BrN2/c1-2-8-4-5(6)3-7-8/h2-4H,1H
• EN300-1608685
• 80308-80-1
• BS-36223
• 4-Bromo-1-ethenyl-1H-pyrazole
• AT28198
• DA-18046

• MDL： MFCD02823967
• Inchi： 1S/C5H5BrN2/c1-2-8-4-5(6)3-7-8/h2-4H,1H2
• InChI Key： XCFPSTHDQFDHPP-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=C)C=1

Computed Properties

• Exact Mass: 171.96400
• Monoisotopic Mass: 171.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 1.74610

4-Bromo-1-vinyl-1H-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides